Cas no 447-58-5 (Benzene, 1-(fluoromethyl)-2-nitro-)
447-58-5 structure
Product Name:Benzene, 1-(fluoromethyl)-2-nitro-
CAS No:447-58-5
MF:C7H6FNO2
MW:155.126445293427
CID:1516736
PubChem ID:13930109
Update Time:2025-04-21
Benzene, 1-(fluoromethyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(fluoromethyl)-2-nitro-
- 1-(fluoromethyl)-2-nitrobenzene
- E86025
- SCHEMBL3710784
- MFCD22053300
- 447-58-5
- fluoromethylnitrobenzene
- 1-(fluoromethyl)-2-nitro-benzene
- 2-Nitrobenzyl fluoride
-
- Inchi： 1S/C7H6FNO2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H,5H2
- InChI Key： CISRHMUOOJKICE-UHFFFAOYSA-N
- SMILES： FCC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 155.03828
- Monoisotopic Mass: 155.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-(fluoromethyl)-2-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC56784-250mg |
2-Nitrobenzyl fluoride |
447-58-5 | 95% | 250mg |
£140.00 | 2025-02-21 | |
| Apollo Scientific | PC56784-1g |
2-Nitrobenzyl fluoride |
447-58-5 | 95% | 1g |
£420.00 | 2025-02-21 | |
| A2B Chem LLC | AZ92362-250mg |
1-(Fluoromethyl)-2-nitro-benzene |
447-58-5 | 250mg |
$242.00 | 2024-04-20 | ||
| A2B Chem LLC | AZ92362-1g |
1-(Fluoromethyl)-2-nitro-benzene |
447-58-5 | 1g |
$643.00 | 2024-04-20 | ||
| 1PlusChem | 1P01JKWA-250mg |
2-Nitrobenzyl fluoride |
447-58-5 | 250mg |
$237.00 | 2024-05-02 | ||
| 1PlusChem | 1P01JKWA-1g |
2-Nitrobenzyl fluoride |
447-58-5 | 1g |
$657.00 | 2024-05-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581816-250mg |
1-(Fluoromethyl)-2-nitrobenzene |
447-58-5 | 98% | 250mg |
￥2636.00 | 2024-05-13 |
Benzene, 1-(fluoromethyl)-2-nitro- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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